Cas no 500345-13-1 (2-(2-Bromothiazol-4-yl)acetamide)

• Product Name: 2-(2-Bromothiazol-4-yl)acetamide
• CAS No: 500345-13-1
• MF: C₅H₅BrN₂OS
• MW: 221.074998617172
• CID: 1089171
• PubChem ID: 236556
• Update Time: 2025-05-20

2-(2-Bromothiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromothiazol-4-yl)acetamide
• 2-(2-bromo-1,3-thiazol-4-yl)acetamide
• 2-bromothiazole-4-acetamide
• AC1L5WVI
• AG-K-67025
• AK139065
• CTK7D3141
• NSC39137
• SureCN2895259
• MFCD20924400
• DTXSID30284816
• C75333
• DB-337517
• A914172
• 500345-13-1
• SCHEMBL2895259
• NSC-39137

• MDL： MFCD20924400
• Inchi： 1S/C5H5BrN2OS/c6-5-8-3(2-10-5)1-4(7)9/h2H,1H2,(H2,7,9)
• InChI Key： XLMRXVYIMICZOL-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)CC(N)=O

Computed Properties

• Exact Mass: 219.93060g/mol
• Monoisotopic Mass: 219.93060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.2Ų

2-(2-Bromothiazol-4-yl)acetamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(2-Bromothiazol-4-yl)acetamide

2-(2-Bromothiazol-4-yl)acetamide: An Overview of a Promising Compound (CAS No. 500345-13-1)

2-(2-Bromothiazol-4-yl)acetamide, with the CAS number 500345-13-1, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising activity in various biological assays, making it a subject of extensive research and development.

The molecular structure of 2-(2-Bromothiazol-4-yl)acetamide consists of a thiazole ring substituted with a bromine atom and an acetamide group. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its bioactive properties. The presence of the bromine atom and the acetamide group further enhances the compound's reactivity and biological activity, making it an attractive candidate for drug discovery.

Recent studies have highlighted the potential of 2-(2-Bromothiazol-4-yl)acetamide in various therapeutic areas. One notable application is in the treatment of bacterial infections. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar thiazole-based structures exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This is particularly significant given the increasing prevalence of antibiotic-resistant strains, which poses a significant challenge to global health.

In addition to its antibacterial properties, 2-(2-Bromothiazol-4-yl)acetamide has also been investigated for its antifungal activity. A study conducted by a team of researchers at the University of California found that this compound effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. These findings suggest that 2-(2-Bromothiazol-4-yl)acetamide could be a valuable addition to the arsenal of antifungal agents, especially in cases where existing treatments are ineffective or have adverse side effects.

The pharmacological profile of 2-(2-Bromothiazol-4-yl)acetamide has also been explored in the context of cancer therapy. Preliminary studies have indicated that this compound exhibits cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer cell death. Further research is needed to elucidate the specific molecular targets and pathways involved.

Beyond its direct therapeutic applications, 2-(2-Bromothiazol-4-yl)acetamide has also shown promise as a lead compound for drug discovery. Its unique chemical structure provides a scaffold for the design and synthesis of novel derivatives with enhanced biological activity and improved pharmacokinetic properties. Researchers at pharmaceutical companies are actively exploring these possibilities, aiming to develop more effective and safer drugs for various diseases.

The synthesis of 2-(2-Bromothiazol-4-yl)acetamide involves several well-established chemical reactions. One common approach is to start with 2-bromothiazole and react it with acetyl chloride or acetic anhydride in the presence of a base such as triethylamine. The resulting product can then be hydrolyzed to form the desired acetamide derivative. This synthetic route is efficient and scalable, making it suitable for large-scale production.

In conclusion, 2-(2-Bromothiazol-4-yl)acetamide (CAS No. 500345-13-1) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in addressing some of the most pressing health challenges facing society today.